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Compound of Interest

Compound Name: BRD6688

Cat. No.: B15583758 Get Quote

Essential Safety and Handling Guide for BRD6688
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with BRD6688, a potent and selective

histone deacetylase (HDAC) inhibitor. Given that a comprehensive Safety Data Sheet (SDS) is

not readily available, this document is based on information from chemical suppliers and

general laboratory best practices for handling hazardous research compounds.

Compound Overview: BRD6688 is a selective inhibitor of HDAC2, an enzyme implicated in

learning, memory, and neurodegenerative diseases.[1][2] It has been shown to cross the blood-

brain barrier and rescue memory defects in mouse models of neurodegeneration.[3][4] Due to

its biological activity, it should be handled with care as a potentially hazardous compound.[5]

Quantitative Data Summary
For ease of reference, the following table summarizes the key quantitative properties of

BRD6688.
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Property Value Source(s)

Molecular Formula C₁₆H₁₈N₄O [6]

Formula Weight 282.3 g/mol [6]

Purity ≥98% [6]

Appearance Crystalline solid [1][5]

Color Off-white to light yellow [3]

Storage Temperature -20°C [1][5][6]

Stability ≥ 4 years (at -20°C) [5][6]

Solubility in DMSO 30 mg/mL [1][6]

Solubility in DMF 30 mg/mL [6]

Solubility in Ethanol 2 mg/mL [1][5]

IC₅₀ for HDAC1 21 nM [5][6]

IC₅₀ for HDAC2 100 nM [5][6]

IC₅₀ for HDAC3 11.48 µM [5][6]

Personal Protective Equipment (PPE) Protocol
Until more comprehensive safety data is available, BRD6688 should be treated as a hazardous

substance.[5] Adherence to the following PPE guidelines is mandatory to minimize exposure.
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PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

required. Double-gloving is

recommended, especially

when handling the pure

compound or concentrated

solutions.

Eye & Face Protection
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory. A face shield should

be worn in addition to goggles

when there is a splash hazard.

Body Protection Laboratory coat

A fully buttoned lab coat is

necessary to protect skin and

clothing from potential spills.

Respiratory Protection Respirator

Use a NIOSH-approved

respirator (e.g., N95 or higher)

when handling the solid

compound outside of a

certified chemical fume hood to

prevent inhalation of airborne

particles.

Operational Plan: Step-by-Step Handling and
Disposal
The following workflow outlines the essential steps for safely handling and disposing of

BRD6688 in a laboratory setting.

Experimental Workflow Diagram
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BRD6688 Handling & Disposal Workflow

Preparation

Handling

Experimentation

Waste Disposal

Post-Experiment Cleanup

Designate Work Area
(Fume Hood)

Gather Required PPE

Prepare Materials &
Waste Containers

Don Appropriate PPE

Weigh Compound
(in fume hood)

Prepare Stock Solution
(e.g., in DMSO)

Conduct Experiment

Solid Waste
(Contaminated tips, tubes)

Liquid Waste
(Unused solutions) Contaminated Sharps

Collect in Labeled
Hazardous Waste Bag

Collect in Labeled
Hazardous Waste Bottle

Dispose in Sharps
Container

Decontaminate Work Area

Doff PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A workflow for the safe handling and disposal of BRD6688.
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Handling and Storage Procedures
Preparation and Engineering Controls:

Always handle BRD6688 in a well-ventilated area, preferably within a certified chemical

fume hood.

Ensure an eyewash station and safety shower are readily accessible.

Before starting, prepare all necessary equipment and clearly labeled hazardous waste

containers.[7]

Handling the Compound:

Wear the appropriate PPE as specified in the table above.

When preparing stock solutions, dissolve BRD6688 in a suitable solvent such as DMSO.

[5][6] For aqueous buffers, it is recommended to first dissolve the compound in a small

amount of an organic solvent like DMF and then dilute with the aqueous buffer.[5]

Avoid generating dust when handling the solid form.

Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly after handling, even if gloves were worn.[5]

Storage:

Store the solid compound at -20°C for long-term stability of up to four years.[5][6]

Stock solutions in solvents like DMSO can be stored at -80°C for up to 6 months or at

-20°C for up to 1 month.[3]

Aqueous solutions are not recommended for storage for more than one day.[5]

Disposal Plan
All waste contaminated with BRD6688 must be treated as hazardous chemical waste and

disposed of in accordance with institutional and local regulations.[8]
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Solid Waste: Collect all contaminated solid waste (e.g., pipette tips, microfuge tubes, gloves,

weighing paper) in a dedicated, clearly labeled, and sealed hazardous waste container.[7]

Liquid Waste: Collect all unused or waste solutions containing BRD6688 in a dedicated,

labeled, and sealed hazardous waste container. Do not dispose of down the drain.[8]

Contaminated Sharps: Dispose of any contaminated needles or other sharps in a puncture-

resistant sharps container that is specifically labeled for hazardous chemical waste.

Always consult your institution's Environmental Health and Safety (EHS) department for

specific guidance on hazardous waste disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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